Cas no 2137432-74-5 (rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine)

• Product Name: rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine
• CAS No: 2137432-74-5
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5907067
• PubChem ID: 165492214
• Update Time: 2025-05-20

rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2137432-74-5
• EN300-1152832
• rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H17N3/c1-14-11(12)6-10(13-14)8-3-2-7-4-9(7)5-8/h6-9H,2-5,12H2,1H3/t7-,8?,9-/m1/s1
• InChI Key： HANXTSMCEGOTOM-PSGOWDBMSA-N
• SMILES： N1=C(C=C(N)N1C)C1CC[C@@H]2C[C@@H]2C1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine (CAS No. 2137432-74-5)

The compound rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine (CAS No. 2137432-74-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate bicyclic framework, combined with the pyrazole amine moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its stereochemical complexity and functional group diversity.

One of the key features of rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine is its chiral centers, which contribute to its stereoisomeric forms. The (1R,6R) configuration in the bicyclo[4.1.0]heptane ring system adds a layer of specificity, making it a valuable scaffold for asymmetric synthesis. This attribute aligns with the growing demand for enantioselective compounds in the development of targeted therapies, a trend frequently highlighted in recent scientific literature and AI-driven drug design platforms.

In the context of current research trends, CAS No. 2137432-74-5 is often discussed alongside topics such as "small molecule drug discovery" and "fragment-based lead optimization." These areas are highly searched in academic databases and AI tools, reflecting the compound's relevance in modern pharmacology. Additionally, its pyrazole amine group is a common motif in kinase inhibitors, a class of therapeutics that continues to dominate oncology research. This connection positions rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine as a potential building block for next-generation kinase-targeting drugs.

The synthetic accessibility of rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine is another area of interest. Recent advancements in catalytic cyclopropanation and pyrazole functionalization have streamlined its production, addressing a common challenge in the scalability of complex bicyclic systems. This progress is particularly relevant to industrial chemists and process development teams, who frequently search for "efficient synthesis of bicyclic amines" or "stereoselective pyrazole derivatives."

From a therapeutic perspective, the compound's bicyclo[4.1.0]heptane core is noteworthy due to its structural resemblance to natural terpenes and constrained cycloalkanes. This similarity has sparked investigations into its potential bioactivity, especially in neurological and inflammatory disorders—areas where rigid, lipophilic scaffolds are often sought after. Such applications are frequently queried in AI-powered drug repurposing studies, further underscoring the compound's versatility.

Quality control and analytical characterization of rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine are critical for its adoption in research. Techniques like chiral HPLC and NMR spectroscopy are essential for confirming its stereochemical purity, a topic often explored in forums and technical guides. The compound's CAS registry number (2137432-74-5) serves as a vital identifier for procurement and regulatory compliance, making it a frequent search term in chemical databases.

In summary, rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1-methyl-1H-pyrazol-5-amine represents a compelling case study in the intersection of synthetic chemistry and drug design. Its multifaceted applications, coupled with its alignment with trending research topics, ensure its continued prominence in scientific discourse. As the pharmaceutical industry increasingly embraces AI and machine learning for compound screening, molecules like this will likely remain at the forefront of innovation.